Cas no 2171333-38-1 (2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid
• CAS No: 2171333-38-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5777334
• PubChem ID: 165829653
• Update Time: 2025-06-11

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2171333-38-1
• EN300-1473627
• 2-[(2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]pyrrolidin-2-yl]acetic acid
• 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid

• Inchi： 1S/C27H30N2O5/c30-25(31)15-17-7-6-14-29(17)26(32)22-12-5-13-24(22)28-27(33)34-16-23-20-10-3-1-8-18(20)19-9-2-4-11-21(19)23/h1-4,8-11,17,22-24H,5-7,12-16H2,(H,28,33)(H,30,31)/t17-,22?,24?/m1/s1
• InChI Key： FWZFHFQQKBUKMI-CVOKNGKCSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid

Introduction to 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic Acid (CAS No. 2171333-38-1)

2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid, identified by its CAS number 2171333-38-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group diversity, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid features a pyrrolidinylacetic acid backbone, which is further modified by a cyclopentanecarbonyl group and an amino function that is protected by a methoxycarbonyl (Moc) group. The presence of a fluorenylmethoxycarbonyl moiety not only enhances the solubility and stability of the compound but also introduces a rigid aromatic system that can interact favorably with biological targets. This structural motif is particularly relevant in the design of protease inhibitors, where the fluorene group can serve as a hydrophobic anchor, improving binding affinity to the active site of the enzyme.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluorenylmethoxycarbonyl part of the molecule can effectively engage with hydrophobic pockets in target proteins, while the pyrrolidinylacetic acid moiety provides hydrogen bonding opportunities. Such interactions are critical for designing molecules with high selectivity and potency. For instance, in the context of matrix metalloproteinase (MMP) inhibition, which is relevant in conditions like cancer and inflammation, this compound has shown potential as a lead structure due to its ability to mimic natural substrates and disrupt enzymatic activity.

The stereochemical configuration at the (2R) position is particularly noteworthy, as it is often associated with enhanced biological activity. The (R) configuration typically confers greater binding affinity and selectivity by optimizing the orientation of functional groups within the binding pocket. In preclinical studies, derivatives of this class have demonstrated promising results in inhibiting key enzymes involved in disease pathways. For example, analogs with similar scaffolds have been reported to exhibit potent activity against cathepsins, which are implicated in various pathological processes, including tumor invasion and metastasis.

The synthesis of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid presents both challenges and opportunities for synthetic chemists. The use of chiral auxiliaries or asymmetric catalysis is essential to achieve the desired stereochemical purity. Recent reports highlight innovative synthetic strategies that leverage transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations to construct the complex core structure efficiently. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

In terms of pharmacokinetic properties, the presence of the fluorene group enhances lipophilicity, which can be advantageous for oral bioavailability. However, it is important to balance lipophilicity with metabolic stability to ensure that the compound remains active in vivo. Computational studies have been instrumental in predicting metabolic degradation pathways, allowing for rational modifications to optimize pharmacokinetics. For instance, incorporating halogenated aromatic rings or electron-withdrawing groups can modulate metabolic rates while preserving biological activity.

Current research in medicinal chemistry emphasizes the development of multifunctional inhibitors that target multiple pathways simultaneously. The structural features of 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid make it an attractive scaffold for such applications. By modifying side chains or appending additional functional groups, chemists can generate libraries of compounds capable of interacting with both enzymatic and non-enzymatic targets. This approach has been successful in identifying dual inhibitors that show synergistic effects in therapeutic settings.

The role of fluorenylmethoxycarbonyl protecting groups extends beyond mere solubility enhancement; they also play a crucial role in controlled release mechanisms during drug delivery systems. Recent innovations in prodrug design leverage these groups to mask polar functionalities until after administration, improving bioavailability and reducing off-target effects. Such strategies are particularly relevant for biologics or highly polar molecules where oral delivery remains challenging.

Ethical considerations are paramount when developing new pharmaceuticals, and 2-(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-ylacetic acid exemplifies how structural design can align with principles of green chemistry. By minimizing hazardous reagents and optimizing synthetic routes for sustainability, researchers can reduce their environmental footprint while advancing therapeutic options for patients worldwide.

Future directions for this compound include exploring its potential in treating neurodegenerative diseases, where protease inhibition has shown promise as a therapeutic strategy. Additionally, investigating its interactions with membrane-bound receptors could open new avenues for treating cardiovascular disorders or infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.